7-fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

• Molecular Formula: C11H11FN2
• Molecular Weight: 190.22 g/mol
• IUPAC Name: 7-fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• InChI: InChI=1S/C11H11FN2/c12-7-1-2-8-9-6-13-4-3-10(9)14-11(8)5-7/h1-2,5,13-14H,3-4,6H2
• InChI Key: WZOXNYYEBXHSGC-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1NC3=C2C=CC(=C3)F

Description

7-fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is a useful research compound. Its molecular formula is C11H11FN2 and its molecular weight is 190.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Piperidone hydrochloride monohydrate (4.55 g) and 3-fluorophenylhydrazine hydrochloride (4.85 g) were added to ethanol (80 ml) and the mixture was heated under reflux for one hour. Hydrogen chloride gas was bubbled into the mixture and refluxing was recommenced for another 1.5 hours. The solution was cooled to 0° C., the hydrochloride was filtered off, washed with ethanol, dissolved in boiling water, decolourised with activated charcoal and filtered. 2M Sodium hydroxide solution was added to the warm solution until it was neutral when tested with pH paper. The pale cream solid was filtered off, washed with water and dried. Recrystallisation from acetonitrile gave a white solid which was a mixture of 7-fluoro and 9-fluoro-isomers in a ratio of 86:14 respectively (HPLC).